N-(benzo[d]thiazol-6-yl)-5-bromothiophene-2-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-6-yl)-5-bromothiophene-2-carboxamide
• InChI: InChI=1S/C12H7BrN2OS2/c13-11-4-3-9(18-11)12(16)15-7-1-2-8-10(5-7)17-6-14-8/h1-6H,(H,15,16)
• InChI Key: NGVLGYYULKQBSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NC(=O)C3=CC=C(S3)Br)SC=N2
• Molecular Formula: C12H7BrN2OS2
• Molecular Weight: 339.2 g/mol

Description

“N-(benzo[d]thiazol-6-yl)-5-bromothiophene-2-carboxamide” is a compound that contains a benzothiazole ring, which is a heterocyclic compound. Benzothiazole derivatives have been synthesized and evaluated for various pharmacological activities, including anti-inflammatory and analgesic activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been analyzed using various spectroscopic techniques such as IR, 1H NMR, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

Benzothiazole derivatives have been involved in various chemical reactions. For instance, the amino group of semicarbazide/thiosemicarbazide hydrochloride acts as a nucleophile, and addition of nucleophilic nitrogen occurs on the active carbonyl group of benzothiazole amide derivatives, resulting in the formation of target compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives have been analyzed using various techniques. For instance, the yield, melting point, and IR spectrum of a benzothiazole derivative were reported.

Scientific Research Applications

Antibacterial Agents

• . These derivatives were tested against Gram-positive and Gram-negative bacterial strains. Notably, compounds C3, C5, C9, C13-15, and C17 showed promising activity against Staphylococcus aureus with minimal inhibitory concentration (MIC) values in the range of 19.7–24.2 μM. Compound C13, in particular, exhibited maximum activity against S. aureus strain NCIM 5022 with an MIC of 13.0 μM.

Medicinal Chemistry Scaffold

• Benzothiazole derivatives, including this compound, serve as important scaffolds in medicinal chemistry. .
• .

Isoindoloquinoline Derivatives

• The compound can be used as a precursor for synthesizing isoindoloquinoline derivatives. .

Pharmacokinetic Profiling

• .